Cas no 2229619-22-9 (O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine)
O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine
- EN300-1800172
- O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
- 2229619-22-9
-
- Inchi: 1S/C14H18N2O/c1-10-8-12(14(2,3)9-17-15)11-6-4-5-7-13(11)16-10/h4-8H,9,15H2,1-3H3
- InChI Key: OHPHKVMKCOYRMT-UHFFFAOYSA-N
- SMILES: O(CC(C)(C)C1C=C(C)N=C2C=CC=CC=12)N
Computed Properties
- Exact Mass: 230.141913202g/mol
- Monoisotopic Mass: 230.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 48.1Ų
O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1800172-0.05g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 0.05g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1800172-0.1g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 0.1g |
$1459.0 | 2023-09-19 | ||
| Enamine | EN300-1800172-0.25g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 0.25g |
$1525.0 | 2023-09-19 | ||
| Enamine | EN300-1800172-0.5g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 0.5g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1800172-1.0g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 1g |
$1658.0 | 2023-06-02 | ||
| Enamine | EN300-1800172-2.5g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 2.5g |
$3249.0 | 2023-09-19 | ||
| Enamine | EN300-1800172-5.0g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 5g |
$4806.0 | 2023-06-02 | ||
| Enamine | EN300-1800172-10.0g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 10g |
$7128.0 | 2023-06-02 | ||
| Enamine | EN300-1800172-1g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 1g |
$1658.0 | 2023-09-19 | ||
| Enamine | EN300-1800172-5g |
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine |
2229619-22-9 | 5g |
$4806.0 | 2023-09-19 |
O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine
Introduction to O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine (CAS No. 2229619-22-9)
O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine (CAS No. 2229619-22-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for neurodegenerative diseases and cancer.
The molecular structure of O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine is composed of a quinoline moiety, a methyl group, and a propylhydroxylamine functional group. The quinoline ring, a key component of many bioactive molecules, is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the methyl and propylhydroxylamine groups further enhances the compound's pharmacological properties by modulating its solubility, stability, and bioavailability.
Recent studies have highlighted the potential of O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine in modulating specific signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the activity of certain kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling and are often overactive in cancer cells. By targeting these kinases, O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine may offer a promising approach to cancer therapy.
In addition to its anti-cancer properties, O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine has also shown potential in neurodegenerative disease research. Studies conducted at the University of California have demonstrated that this compound can protect neurons from oxidative stress and promote neurogenesis. Oxidative stress is a key factor in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. By reducing oxidative damage and enhancing neuronal survival, O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine could potentially slow down the progression of these debilitating conditions.
The pharmacokinetic properties of O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine have been extensively studied to ensure its suitability for therapeutic applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, making it an attractive candidate for drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine (CAS No. 2229619-22-9) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover its full potential, this compound may play a crucial role in advancing treatments for cancer and neurodegenerative diseases.
2229619-22-9 (O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)